Cas no 1105228-71-4 (N-2-(4-fluorophenoxy)ethyl-2-(naphthalen-1-yl)acetamide)

• Product Name: N-2-(4-fluorophenoxy)ethyl-2-(naphthalen-1-yl)acetamide
• CAS No: 1105228-71-4
• MF: C₂₀H₁₈FNO₂
• MW: 323.360828876495
• CID: 6132888
• PubChem ID: 30865905
• Update Time: 2025-10-24

N-2-(4-fluorophenoxy)ethyl-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-fluorophenoxy)ethyl-2-(naphthalen-1-yl)acetamide
• N-[2-(4-fluorophenoxy)ethyl]-2-naphthalen-1-ylacetamide
• N-[2-(4-fluorophenoxy)ethyl]-2-(naphthalen-1-yl)acetamide
• AKOS024511993
• N-(2-(4-fluorophenoxy)ethyl)-2-(naphthalen-1-yl)acetamide
• 1105228-71-4
• VU0646047-1
• F5526-0222

• Inchi： 1S/C20H18FNO2/c21-17-8-10-18(11-9-17)24-13-12-22-20(23)14-16-6-3-5-15-4-1-2-7-19(15)16/h1-11H,12-14H2,(H,22,23)
• InChI Key： XFHMDDQKGLMALS-UHFFFAOYSA-N
• SMILES： C(NCCOC1=CC=C(F)C=C1)(=O)CC1=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 323.13215698g/mol
• Monoisotopic Mass: 323.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.3Ų

Additional information on N-2-(4-fluorophenoxy)ethyl-2-(naphthalen-1-yl)acetamide

N-2-(4-Fluorophenoxy)ethyl-2-(naphthalen-1-yl)acetamide: A Comprehensive Overview

N-2-(4-Fluorophenoxy)ethyl-2-(naphthalen-1-yl)acetamide (CAS No. 1105228-71-4) is a complex organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a naphthalene moiety with a fluoro-substituted phenoxy group, making it a versatile building block for advanced chemical synthesis.

The naphthalene core of this compound is a well-known aromatic system with two fused benzene rings. This structure provides stability and contributes to the compound's electronic properties. The fluoro-substituted phenoxy group adds further complexity, introducing electron-withdrawing effects that can influence the compound's reactivity and solubility. These features make N-2-(4-fluorophenoxy)ethyl-2-(naphthalen-1-yl)acetamide an attractive candidate for applications in drug design, where precise control over molecular interactions is crucial.

Recent studies have highlighted the potential of N-2-(4-fluorophenoxy)ethyl-2-(naphthalen-1-yl)acetamide in the development of new pharmaceutical agents. Researchers have explored its ability to act as a scaffold for bioisosteres, which are structural analogs of biologically active compounds. By modifying the fluoro-substituted phenoxy group, scientists can fine-tune the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This makes it a valuable tool in the creation of drugs with improved efficacy and reduced toxicity.

In addition to its pharmaceutical applications, N-2-(4-fluorophenoxy)ethyl-2-(naphthalen-1-yl)acetamide has shown promise in agrochemical research. Its ability to interact with specific biological targets makes it a potential candidate for herbicides or pesticides. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative to traditional chemical agents, reducing environmental impact while maintaining efficacy.

The synthesis of N-2-(4-fluorophenoxy)ethyl-2-(naphthalen-1-yl)acetamide involves a multi-step process that combines aromatic substitution and amide formation. The use of advanced catalytic systems has enabled researchers to optimize the reaction conditions, leading to higher yields and better purity. These improvements are critical for scaling up production to meet industrial demands.

From a materials science perspective, Napthacenyl-containing compounds like this one have been studied for their potential in organic electronics. The naphthalene moiety contributes to the compound's semiconducting properties, making it a candidate for use in organic field-effect transistors (OFETs). Recent research has focused on enhancing these properties through structural modifications, paving the way for next-generation electronic devices.

Furthermore, the integration of fluoro-substituted phenoxy groups into molecular frameworks has been shown to enhance solubility and stability in various solvents. This is particularly important for applications in drug delivery systems, where solubility plays a critical role in bioavailability. By leveraging these properties, researchers can develop more effective drug formulations that improve patient outcomes.

In conclusion, N-Acetamido derivatives, such as N-Acetamido-naphthacenyl compounds, continue to be a focal point in chemical research due to their versatility and potential across multiple industries. The combination of its unique structure with cutting-edge synthetic techniques positions N-Acetamido-naphthacenyl compounds like CAS No. 1105228714 as key players in the development of innovative solutions for pharmaceuticals, agrochemicals, and materials science.